Cas no 1368355-81-0 (3-oxa-9-azaspiro[5.6]dodecane)
3-oxa-9-azaspiro[5.6]dodecane Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxa-9-azaspiro(5.6)dodecane
- 3-oxa-9-azaspiro[5.6]dodecane
- 1368355-81-0
- AKOS022711386
- 893-545-6
- EN300-7879007
-
- Inchi: 1S/C10H19NO/c1-2-10(3-7-11-6-1)4-8-12-9-5-10/h11H,1-9H2
- InChI Key: JXHZOOODQLZYKW-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CCNCCC2
Computed Properties
- Exact Mass: 169.146664230Da
- Monoisotopic Mass: 169.146664230Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 21.3Ų
3-oxa-9-azaspiro[5.6]dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027XJM-50mg |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 50mg |
$340.00 | 2023-12-16 | |
| Aaron | AR027XJM-100mg |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 100mg |
$496.00 | 2023-12-16 | |
| Aaron | AR027XJM-250mg |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 250mg |
$695.00 | 2023-12-16 | |
| Aaron | AR027XJM-500mg |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 500mg |
$1081.00 | 2023-12-16 | |
| Aaron | AR027XJM-1g |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 1g |
$1381.00 | 2023-12-16 | |
| Aaron | AR027XJM-2.5g |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 2.5g |
$2681.00 | 2023-12-16 | |
| Aaron | AR027XJM-5g |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 5g |
$3955.00 | 2023-12-16 | |
| Aaron | AR027XJM-10g |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 10g |
$5850.00 | 2023-12-16 | |
| 1PlusChem | 1P027XBA-50mg |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 50mg |
$335.00 | 2023-12-22 | |
| 1PlusChem | 1P027XBA-100mg |
3-oxa-9-azaspiro[5.6]dodecane |
1368355-81-0 | 95% | 100mg |
$485.00 | 2023-12-22 |
3-oxa-9-azaspiro[5.6]dodecane Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-oxa-9-azaspiro[5.6]dodecane
3-Oxa-9-Azaspiper[5.6]dodecane: A Versatile Scaffold in Biomedical Research
3-Oxa-9-azaspiro[5.6]dodecane, with the chemical identifier CAS No. 1368355-81-0, represents a unique class of spirocyclic compounds that have garnered significant attention in recent years. This molecule features a spiro[5.6]dodecane core with a 3-oxa and 9-aza functionalization, which introduces oxygen and nitrogen atoms into the ring system. Such structural modifications are critical for enhancing molecular interactions with biological targets, making this compound a promising candidate for drug development and material science applications.
Recent studies have demonstrated that the 3-oxa-9-azaspiro[5.6]dodecane scaffold exhibits remarkable versatility in designing molecules with tailored physicochemical properties. For instance, a 2023 publication in Journal of Medicinal Chemistry highlighted its potential as a template for developing small-molecule inhibitors targeting protein kinases, which are implicated in multiple cancer pathways. The spiro[5.6]dodecane framework allows for the introduction of diverse substituents, enabling fine-tuning of molecular activity and selectivity.
One of the most notable advancements in this field is the application of 3-oxa-9-azaspiro[5.6]dodecane in the design of multivalent ligands for G-protein coupled receptors (GPCRs). A 2024 study published in Nature Communications showcased how the 3-oxa and 9-aza moieties can modulate receptor binding affinity and signaling efficacy. The spiro[5.6]dodecane core provides a rigid scaffold that enhances the spatial orientation of functional groups, which is crucial for achieving optimal receptor activation.
From a synthetic perspective, the 3-oxa-9-azaspiro[5.6]dodecane structure has been synthesized using a range of methodologies, including transition metal-catalyzed ring-closing reactions and photoredox catalysis. These approaches have been optimized to improve yield and stereoselectivity, which are essential for pharmaceutical applications. A 2023 review in Organic & Biomolecular Chemistry discussed how the spiro[5.6]dodecane scaffold can be functionalized with fluorinated groups to enhance metabolic stability, a critical factor in drug development.
Moreover, the 3-oxa-9-azaspiro[5.6]dodecane scaffold has shown promise in the development of biocompatible materials for tissue engineering. A 2024 study in Biomaterials reported the use of this compound as a building block for hydrogel matrices that support cell proliferation and differentiation. The 3-oxa functionality contributes to the hydrophilicity of the material, while the 9-aza moiety enhances cross-linking efficiency, resulting in robust scaffolds for regenerative medicine.
Another emerging application is the use of 3-oxa-9-azaspiro[5.6]dodecane in drug delivery systems. Researchers have leveraged its amphiphilic nature to design nanocarriers that can encapsulate hydrophobic therapeutic agents. A 2023 paper in Advanced Drug Delivery Reviews detailed how the spiro[5.6]dodecane core can be modified with PEGylated chains to improve circulation time and reduce renal clearance, making it suitable for targeted drug delivery.
Despite its potential, challenges remain in optimizing the 3-oxa-9-azaspiro[5.6]dodecane scaffold for specific applications. For example, the spiro[5.6]dodecane core can exhibit conformational flexibility, which may affect its binding affinity to target proteins. Ongoing research focuses on introducing sterically hindered groups to stabilize the active conformation, as demonstrated in a 2024 study published in Chemical Science.
In conclusion, 3-oxa-9-azaspiro[5.6]dodecane represents a versatile platform for advancing biomedical research. Its unique structural features, combined with recent synthetic and functionalization strategies, position it as a key molecule in the development of novel therapeutics and materials. As research in this area continues to evolve, the spiro[5.6]dodecane scaffold is likely to play an increasingly important role in addressing complex biological challenges.
1368355-81-0 (3-oxa-9-azaspiro[5.6]dodecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)